BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to (Rac)-Atropine-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Rac)-Atropine-d3

Cat. No. B194438

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-Atropine-d3, a deuterated
isotopologue of atropine, designed for researchers, scientists, and professionals in drug
development. This document covers its chemical identity, physicochemical properties, and
applications, with a focus on its use as an internal standard in analytical methodologies.
Detailed experimental protocols and a review of the relevant signaling pathways are also
included to support its practical application in a laboratory setting.

Chemical Identity and Physicochemical Properties

(Rac)-Atropine-d3, a racemic mixture of deuterated atropine, is primarily known by the
Chemical Abstracts Service (CAS) number 1276197-36-4. An alternative CAS number, 60365-
55-1, is also associated with what appears to be the same or a structurally very similar
compound, often referred to as (x)-Atropine-D3. This discrepancy may arise from different
suppliers or cataloging systems. For regulatory and publication purposes, it is advisable to cite
the specific CAS number associated with the material in use.

The key physicochemical properties of (Rac)-Atropine-d3 are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b194438?utm_src=pdf-interest
https://www.benchchem.com/product/b194438?utm_src=pdf-body
https://www.benchchem.com/product/b194438?utm_src=pdf-body
https://www.benchchem.com/product/b194438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1276197-36-4 [1]
Alternate CAS Number 60365-55-1 [2]
Molecular Formula C17H20D3NO3 [1]
Molecular Weight 292.39 g/mol
[(1S,5R)-8-
(trideuteriomethyl)-8-
IUPAC Name ]
azabicyclo[3.2.1]octan-3-yl] 3-
hydroxy-2-phenylpropanoate
(Rac)-Tropine tropate-d3,
Synonyms (Rac)-Hyoscyamine-d3,
Atropine-(N-methyl-D3)
Purity Typically >98%
Appearance White to off-white solid

Storage Conditions

2-8°C for short-term storage;

-20°C for long-term storage

Synthesis

While detailed, step-by-step synthesis protocols for (Rac)-Atropine-d3 are not readily available

in the public domain, the general approach involves the N-methylation of noratropine using a

deuterated methylating agent. A plausible synthetic route is outlined in the workflow below. This

process would be analogous to the synthesis of N-methyl-14C-atropine, where a labeled methyl

group is introduced.
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Conceptual Synthesis Workflow

Weak Base
(e.g., K2COs)

Aprotic Solvent
(e.g., DMF, Acetonitrile)

Purification

(e.g., Chromatography) (Rac)-Atropine-d3

N-Alkylation
Reaction

Deuterated Methylating Agent
(e.g., CDsl)

Noratropine
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Atropine's Antagonism of Muscarinic Receptor Signaling

Acetylcholine (ACh)
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Bioanalytical Workflow using (Rac)-Atropine-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194438#rac-atropine-d3-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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